3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-2-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C22H14ClFN2O3/c23-21-2-1-3-22(24)20(21)14-29-19-10-4-15(5-11-19)12-17(13-25)16-6-8-18(9-7-16)26(27)28/h1-12H,14H2/b17-12+
• InChI Key: OSODBVVPMZBVHF-SFQUDFHCSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C=C(C#N)C3=CC=C(C=C3)[N+](=O)[O-])F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)/C=C(\C#N)/C3=CC=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C22H14ClFN2O3
• Molecular Weight: 408.8 g/mol

Description

3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-(4-nitrophenyl)acrylonitrile, also known as CF3, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of potential applications, particularly in the fields of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-(4-nitrophenyl)acrylonitrile is complex and not yet fully understood. However, it is believed that this compound works by binding to certain proteins or enzymes in the body, thereby altering their activity. This alteration of protein or enzyme activity can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes that are involved in the development of cancer and other diseases. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. This compound has also been found to have potential applications in the treatment of neurological disorders, as it has been shown to modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-(4-nitrophenyl)acrylonitrile is its excellent photophysical properties, which make it an ideal candidate for use in fluorescence imaging. Additionally, this compound has been found to have a high degree of selectivity for certain enzymes and proteins, making it a potentially valuable tool for drug discovery. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound is a relatively complex molecule that requires careful attention to detail in its synthesis and handling. Additionally, this compound can be expensive to produce, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on 3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-(4-nitrophenyl)acrylonitrile. One promising area of research involves the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, there is ongoing research into the potential applications of this compound in drug discovery, particularly in the development of new treatments for cancer and other diseases. Finally, there is ongoing research into the mechanism of action of this compound, with the goal of gaining a better understanding of how this compound works and how it can be used to develop new treatments for a variety of diseases.

Scientific Research Applications

3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-(4-nitrophenyl)acrylonitrile has been found to have a variety of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a fluorescent probe for imaging biological systems. This compound has been shown to have excellent photophysical properties, making it an ideal candidate for use in fluorescence imaging. Additionally, this compound has been found to have potential applications in drug discovery, as it has been shown to inhibit the activity of certain enzymes that are involved in disease processes.